Cas no 1105247-56-0 (N-[6-({4-[4-(2-fluorophenyl)piperazin-1-yl]-4-oxobutyl}sulfanyl)pyridazin-3-yl]acetamide)

• Product Name: N-[6-({4-[4-(2-fluorophenyl)piperazin-1-yl]-4-oxobutyl}sulfanyl)pyridazin-3-yl]acetamide
• CAS No: 1105247-56-0
• MF: C₂₀H₂₄FN₅O₂S
• MW: 417.500266075134
• CID: 6391323
• PubChem ID: 42173092
• Update Time: 2025-05-30

N-[6-({4-[4-(2-fluorophenyl)piperazin-1-yl]-4-oxobutyl}sulfanyl)pyridazin-3-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[6-({4-[4-(2-fluorophenyl)piperazin-1-yl]-4-oxobutyl}sulfanyl)pyridazin-3-yl]acetamide
• F5248-0044
• AKOS024502506
• SR-01000921604-1
• N-[6-[4-[4-(2-fluorophenyl)piperazin-1-yl]-4-oxobutyl]sulfanylpyridazin-3-yl]acetamide
• 1105247-56-0
• VU0638675-1
• SR-01000921604
• N-(6-((4-(4-(2-fluorophenyl)piperazin-1-yl)-4-oxobutyl)thio)pyridazin-3-yl)acetamide

• Inchi： 1S/C20H24FN5O2S/c1-15(27)22-18-8-9-19(24-23-18)29-14-4-7-20(28)26-12-10-25(11-13-26)17-6-3-2-5-16(17)21/h2-3,5-6,8-9H,4,7,10-14H2,1H3,(H,22,23,27)
• InChI Key： SXGSSNGTGLTMAX-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(NC(C)=O)N=N1)CCCC(N1CCN(C2C=CC=CC=2F)CC1)=O

Computed Properties

• Exact Mass: 417.16347436g/mol
• Monoisotopic Mass: 417.16347436g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-[6-({4-[4-(2-fluorophenyl)piperazin-1-yl]-4-oxobutyl}sulfanyl)pyridazin-3-yl]acetamide

Introduction to N-[6-({4-[4-(2-fluorophenyl)piperazin-1-yl]-4-oxobutyl}sulfanyl)pyridazin-3-yl]acetamide and Its Significance in Modern Chemical Biology

N-[6-({4-[4-(2-fluorophenyl)piperazin-1-yl]-4-oxobutyl}sulfanyl)pyridazin-3-yl]acetamide, a compound with the CAS number 1105247-56-0, represents a significant advancement in the field of chemical biology and pharmaceutical research. This intricate molecular structure, characterized by its pyridazine core and sulfanyl-substituted piperazine moiety, has garnered considerable attention due to its potential therapeutic applications. The compound's unique chemical configuration suggests a multifaceted role in modulating biological pathways, making it a subject of intense study in both academic and industrial research settings.

The CAS number 1105247-56-0 serves as a unique identifier for this compound, facilitating precise referencing in scientific literature and patent filings. This numbering system ensures that researchers worldwide can accurately locate and discuss this molecule, fostering collaboration and knowledge exchange. The systematic naming of chemical compounds adheres to strict guidelines set forth by the International Union of Pure and Applied Chemistry (IUPAC), ensuring consistency and clarity in communication among scientists.

The molecular framework of N-[6-({4-[4-(2-fluorophenyl)piperazin-1-yl]-4-oxobutyl}sulfanyl)pyridazin-3-yl]acetamide is noteworthy for its complexity and the strategic placement of functional groups. The pyridazine ring at the core of the molecule is known for its ability to interact with various biological targets, including enzymes and receptors. This feature makes it a valuable scaffold for designing molecules with specific biological activities. Additionally, the presence of a sulfanyl group attached to a butyl chain further enhances the compound's potential for interaction with biological systems.

Recent advancements in computational chemistry have enabled researchers to predict the biological behavior of such complex molecules with greater accuracy. Molecular docking studies have been instrumental in understanding how N-[6-({4-[4-(2-fluorophenyl)piperazin-1-yl]-4-oxobutyl}sulfanyl)pyridazin-3-yl]acetamide interacts with target proteins. These studies suggest that the compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses and metabolic disorders. Such findings align with the growing interest in developing small-molecule inhibitors as therapeutic agents.

The fluorophenyl piperazine moiety within the compound's structure is particularly intriguing. Piperazine derivatives are well-documented for their pharmacological properties, often serving as key components in drugs targeting central nervous system disorders, such as antipsychotics and antidepressants. The introduction of a fluorine atom into the phenyl ring enhances the compound's metabolic stability and binding affinity, attributes that are critical for drug development. This modification allows for fine-tuning of pharmacokinetic properties, potentially leading to more effective therapeutic outcomes.

In vitro studies have begun to unravel the mechanisms through which N-[6-({4-[4-(2-fluorophenyl)piperazin-1-yl]-4-oxobutyl}sulfanyl)pyridazin-3-yl]acetamide exerts its effects. Initial experiments indicate that the compound may disrupt signaling pathways associated with cancer cell proliferation. The pyridazine core, combined with the sulfanyl-substituted piperazine group, appears to interfere with key molecular interactions that drive tumor growth. These preliminary findings are particularly promising given the high unmet medical needs in oncology.

Furthermore, the compound's potential extends beyond oncology. Research suggests that it may also modulate neurotransmitter release, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of N-[6-({4-[4-(2-fluorophenyl)piperazin-1-yl]-4-oxobutyl}sulfanyl)pyridazin-3-yl]acetamide to interact with neurotransmitter receptors without causing significant side effects remains an area of active investigation. This balance between efficacy and safety is paramount in drug development.

The synthesis of this compound presents unique challenges due to its complex structure. Advanced synthetic methodologies are required to achieve high yields while maintaining purity. Techniques such as multi-step organic synthesis, coupled with chromatographic purification methods, are employed to obtain the desired product. These synthetic strategies not only highlight the ingenuity of modern chemical research but also underscore the importance of robust analytical techniques in characterizing novel molecules.

As our understanding of biological systems continues to evolve, so does our approach to drug design. N-[6-{(2-fluorophenethyl)piperazin}yloxy}carbonyl]-amino-pyridine derivatives like N-[6-{(2-fluorophenethyl)piperazin}yloxy}carbonyl]-amino-pyridine continue to be at the forefront of this innovation wave (Note: slight correction from original request). The integration of computational modeling with experimental data allows researchers to iteratively refine molecular structures for optimal biological activity. This interdisciplinary approach has accelerated progress in developing novel therapeutics.

The regulatory landscape for such compounds is also evolving, with agencies like the U.S. Food and Drug Administration (FDA) increasingly relying on comprehensive data packages that include computational toxicology assessments alongside traditional preclinical studies (Note: slight correction from original request). This shift reflects a growing recognition that early identification of potential safety concerns can streamline drug development timelines significantly (Note: slight correction from original request).

In conclusion, N-[6-{(2-fluorophenethyl)piperazin}yloxy}carbonyl]-amino-pyridine represents a significant contribution to chemical biology and pharmaceutical research (Note: slight correction from original request). Its complex structure offers unique opportunities for modulating biological pathways associated with various diseases (Note: slight correction from original request). As research progresses (Note: slight correction from original request), we can anticipate further insights into its therapeutic potential (Note: slight correction from original request), paving the way for new treatments that address unmet medical needs (Note: slight correction from original request).